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Introduction

Ponesimod (PON-PC), a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator, is an
oral therapeutic agent that has demonstrated efficacy in managing autoimmune diseases, such
as multiple sclerosis.[1][2] Its mechanism of action involves the internalization and degradation
of S1P1 receptors on lymphocytes, which in turn prevents their egress from lymphoid tissues.
[1] This leads to a reversible, dose-dependent reduction in circulating lymphocytes, thereby
mitigating the autoimmune response.[3] Flow cytometry is an indispensable tool for elucidating
and quantifying the effects of Ponesimod on various immune cell populations.[4][5] These
application notes provide a detailed overview and protocols for the flow cytometric analysis of
immune cells following Ponesimod treatment.

Data Presentation: Quantitative Effects of
Ponesimod on Lymphocyte Subsets
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The following tables summarize the quantitative data on the effects of multiple-dose Ponesimod
administration on various lymphocyte subsets in healthy individuals. The data demonstrates a
significant reduction in the absolute counts of total lymphocytes, as well as specific T and B cell
populations.

Table 1: Absolute Lymphocyte Counts (cells/L x 106) at Baseline and After Ponesimod

Treatment
. Day 10 Post-Treatment
Lymphocyte Subset Baseline (Mean + SD)
(Mean * SD)

Total Lymphocytes 1,908 + 387 617 + 112
T Lymphocytes (CD3+) 1,399 + 311 334 + 86
B Lymphocytes (CD19+) 241 £ 85 38+20
T-helper (CD3+CDA4+) 834 + 205 148 + 50
T-cytotoxic (CD3+CD8+) 498 + 167 171+ 54
Naive CD4+ T cells

143 +121 12+12
(CD45RA+CCR7+)
CDA4+ T-central memory o

437 £ 164 Not significantly reduced
(CD45RA-CCRT7+)
CDA4+ T-effector memory o

131 +57 Not significantly reduced
(CD45RA-CCR7-)
Naive CD8+ T cells

188 + 99 12+5
(CD45RA+CCR7+)
CD8+ T-effector memory . N

Not specified Not significantly reduced
(CD45RA-CCR7-)
Natural Killer (NK) Cells Not specified Not significantly reduced

Data adapted from D'Ambrosio et al., Drug Design, Development and Therapy, 2016.[4][6]

Table 2: Change from Baseline in Absolute Lymphocyte Counts (cells/L x 106) after Ponesimod
Treatment
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Lymphocyte Subset Change from Baseline (Mean * SD)
Total Lymphocytes -1,292 + 340

T Lymphocytes (CD3+) -1,065 + 225

B Lymphocytes (CD19+) -203 + 65

T-helper (CD3+CD4+) -686 + 155

T-cytotoxic (CD3+CD8+) -327 £113

Naive CD4+ T cells (CD45RA+CCR7+) -113 £ 98

CD4+ T-central memory (CD45RA-CCR7+) -437 £ 164

CDA4+ T-effector memory (CD45RA-CCR7-) -131 £ 57

Gut-homing T cells (CLA-integrin B7+) -228 + 90

Data adapted from D'Ambrosio et al., Drug Design, Development and Therapy, 2016.[4][6]

Signaling Pathway

Ponesimod selectively binds to the S1P1 receptor on lymphocytes, initiating a signaling
cascade that leads to receptor internalization and degradation.[1] This functional antagonism
prevents lymphocytes from responding to the endogenous S1P gradient, which is crucial for
their egress from lymph nodes.[1] The downstream effects of S1P1 activation by Ponesimod
primarily involve the MAPK/ERK and PI3K-Akt pathways, which regulate cell survival,
proliferation, and migration.[7] The net result is the sequestration of lymphocytes within the
lymph nodes, leading to a reduction in circulating immune cells.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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